Cas no 2639446-43-6 (5-(3,5-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-2-carboxylic acid)

• Product Name: 5-(3,5-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-2-carboxylic acid
• CAS No: 2639446-43-6
• MF: C₂₆H₁₇Cl₂NO₄S
• MW: 510.388483762741
• CID: 5665719
• PubChem ID: 165896235
• Update Time: 2025-05-20

5-(3,5-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dichlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiophene-2-carboxylic acid
• 2639446-43-6
• EN300-27731458
• 5-(3,5-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-2-carboxylic acid

• Inchi： 1S/C26H17Cl2NO4S/c27-15-9-14(10-16(28)11-15)23-12-22(24(34-23)25(30)31)29-26(32)33-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21H,13H2,(H,29,32)(H,30,31)
• InChI Key： HTTNRBSPEXANGU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC(=C(C(=O)O)S1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 509.0255346g/mol
• Monoisotopic Mass: 509.0255346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 104Ų

Additional information on 5-(3,5-dichlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-2-carboxylic acid

5-(3,5-Dichlorophenyl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2639446-43-6, known as 5-(3,5-dichlorophenyl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-2-carboxylic acid, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a dichlorophenyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a thiophene ring with carboxylic acid functionality. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material synthesis, and electronic materials.

Recent studies have highlighted the importance of such compounds in the development of advanced materials, particularly in the field of organic electronics. The thiophene ring is known for its conjugation properties, which contribute to the compound's electronic characteristics. This makes it a promising candidate for use in semiconducting materials and organic light-emitting diodes (OLEDs). Additionally, the presence of the Fmoc group enhances the molecule's stability and solubility, making it easier to process for industrial applications.

The dichlorophenyl group attached to the thiophene ring introduces additional electronic effects, which can be tuned to achieve desired properties in the final material. This group also plays a critical role in modulating the compound's reactivity during synthesis and subsequent chemical transformations. Recent research has demonstrated that such chlorinated aromatic groups can significantly influence the optical properties of the compound, making it suitable for applications in photovoltaic devices and sensors.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and protective group strategies. The use of the Fmoc group as a protecting agent during synthesis ensures that the amino functionality remains intact until the final stages of the reaction sequence. This approach not only simplifies the synthesis but also allows for greater control over the product's purity and yield.

From an environmental perspective, this compound has been studied for its potential impact on ecosystems and human health. While no direct toxicity data is currently available for this specific compound, its structural components suggest that it may undergo biodegradation under certain conditions. Researchers are actively investigating methods to improve its environmental compatibility while maintaining its desirable chemical properties.

In conclusion, 5-(3,5-dichlorophenyl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)thiophene-2-carboxylic acid represents a cutting-edge material with vast potential across multiple industries. Its unique combination of functional groups and tunable properties make it a subject of intense research interest. As new applications continue to emerge, this compound is poised to play a critical role in advancing modern materials science and technology.